Cas no 1866217-53-9 (1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide)

• Product Name: 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide
• CAS No: 1866217-53-9
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• MDL: MFCD30486720
• CID: 5162655
• PubChem ID: 126983707
• Update Time: 2025-06-11

1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide

• MDL： MFCD30486720
• Inchi： 1S/C9H17NO3S/c10-7-8-1-2-9(13-8)3-5-14(11,12)6-4-9/h8H,1-7,10H2
• InChI Key： PXJJTPCRJDDULB-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)CC2)CCC1CN

Additional information on 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide

Comprehensive Overview of 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide (CAS No. 1866217-53-9)

1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide (CAS No. 1866217-53-9) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, featuring both oxygen and sulfur atoms, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and functional materials. The compound's 8,8-dioxide moiety enhances its stability and reactivity, which is critical for designing novel therapeutic agents.

The growing demand for heterocyclic compounds in modern chemistry has propelled studies on 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide. Its CAS No. 1866217-53-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Recent trends highlight its role in developing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, its spirocyclic structure is being explored for polymer modification and coating applications, aligning with the industry's shift toward sustainable materials.

One of the most discussed topics surrounding 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide is its synthetic accessibility. Researchers are optimizing routes to improve yield and scalability, addressing challenges like regioselectivity and stereochemical control. The compound's sulfur oxidation state (8,8-dioxide) also opens doors for redox-active materials, a hot topic in energy storage research. These advancements are frequently queried in AI-driven literature searches, underscoring the compound's interdisciplinary appeal.

From a pharmacological perspective, 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide is being investigated for its neuroprotective properties. Its spirocyclic core mimics natural alkaloids, making it a candidate for neurological disorder treatments. This aligns with global health trends focusing on Alzheimer's and Parkinson's disease research. Moreover, its CAS No. 1866217-53-9 is often cross-referenced in patents related to biodegradable polymers, highlighting its industrial versatility.

In summary, 1-Oxa-8-thiaspiro[4.5]decane-2-methanamine, 8,8-dioxide (CAS No. 1866217-53-9) is a compound of immense scientific and commercial potential. Its applications span drug development, advanced materials, and green chemistry, making it a focal point for innovation. As research progresses, its role in addressing global health and sustainability challenges will likely expand, solidifying its place in modern science.